3-Tert-butyl-1-propylpyrimidine-2,4-dione

• IUPAC Name: 3-tert-butyl-1-propylpyrimidine-2,4-dione
• InChI: InChI=1S/C11H18N2O2/c1-5-7-12-8-6-9(14)13(10(12)15)11(2,3)4/h6,8H,5,7H2,1-4H3
• InChI Key: CNODPHJJEZJACG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CC(=O)N(C1=O)C(C)(C)C
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

3-Tert-butyl-1-propylpyrimidine-2,4-dione is a heterocyclic compound that belongs to the pyrimidine family Pyrimidines are aromatic organic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3 This specific compound is characterized by the presence of a tert-butyl group at position 3 and a propyl group at position 1 of the pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-1-propylpyrimidine-2,4-dione typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 4-isothiocyanato-4-methylpentan-2-one with propane-1,3-diamine in a molar ratio of 3:1. This reaction proceeds under mild conditions to afford the desired pyrimidine derivative in excellent yield .

Industrial Production Methods

Industrial production methods for 3-Tert-butyl-1-propylpyrimidine-2,4-dione may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, efficient purification techniques, and stringent quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-1-propylpyrimidine-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The tert-butyl and propyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrimidine-2,4-dione derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce various functional groups at the tert-butyl or propyl positions.

Scientific Research Applications

3-Tert-butyl-1-propylpyrimidine-2,4-dione has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-1-propylpyrimidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

3-Tert-butyl-1-methylpyrimidine-2,4-dione: Similar structure but with a methyl group instead of a propyl group.

3-Tert-butyl-1-ethylpyrimidine-2,4-dione: Similar structure but with an ethyl group instead of a propyl group.

3-Tert-butyl-1-isopropylpyrimidine-2,4-dione: Similar structure but with an isopropyl group instead of a propyl group.

Uniqueness

3-Tert-butyl-1-propylpyrimidine-2,4-dione is unique due to the specific combination of tert-butyl and propyl groups, which may confer distinct chemical and biological properties